2-(Piperidin-1-yl)benzo[d]thiazol-6-yl 4-methoxybenzoate

• IUPAC Name: (2-piperidin-1-yl-1,3-benzothiazol-6-yl) 4-methoxybenzoate
• InChI: InChI=1S/C20H20N2O3S/c1-24-15-7-5-14(6-8-15)19(23)25-16-9-10-17-18(13-16)26-20(21-17)22-11-3-2-4-12-22/h5-10,13H,2-4,11-12H2,1H3
• InChI Key: PZHNQVXOJHDZAM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)N=C(S3)N4CCCCC4
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

Synthesis Analysis

While there isn’t specific information on the synthesis of “2-(Piperidin-1-yl)benzo[d]thiazol-6-yl 4-methoxybenzoate”, there are related compounds that have been synthesized. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Scientific Research Applications

Anti-Inflammatory Properties

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Antibacterial Activity

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Other Applications

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Mechanism of Action

Target of Action

Similar compounds have been shown to have anti-inflammatory properties , suggesting that they may target enzymes involved in inflammation, such as cyclooxygenase (COX) enzymes .

Mode of Action

Compounds with similar structures have been shown to inhibit cox enzymes . COX enzymes are responsible for the production of prostaglandins, which play a key role in the inflammatory response. By inhibiting these enzymes, the compound could potentially reduce inflammation.

Biochemical Pathways

The compound likely affects the arachidonic acid pathway, given its potential role in inhibiting COX enzymes . The inhibition of COX enzymes would lead to a decrease in the production of prostaglandins, thereby reducing inflammation.

Result of Action

The result of the compound’s action would likely be a reduction in inflammation, given its potential role in inhibiting COX enzymes . This could potentially lead to a decrease in pain and swelling associated with inflammatory conditions.